EverFluor 644/668

• CAS No.: 154827-68-6
• Molecular Formula: C33H23BF2N2
• Molecular Weight: 496.36

Description

EverFluor 644/668 is a fluorescent dye belonging to the BODIPY (boron-dipyrromethene) family, optimized for applications in biological imaging and molecular tracking. The numerical designation "644/668" likely corresponds to its excitation (644 nm) and emission (668 nm) maxima, positioning it in the far-red to near-infrared (NIR) spectral range. This range minimizes autofluorescence in biological samples, enhancing signal-to-noise ratios in fluorescence microscopy, flow cytometry, and live-cell imaging .

Key properties of EverFluor dyes, as inferred from related compounds (e.g., EverFluor FL C5-Ceramide and EverFluor 581/591 C11), include:

• High photostability: Resists photobleaching under prolonged illumination.
• Environmental insensitivity: Fluorescence intensity is minimally affected by pH or solvent polarity .
• Non-ionic structure: Facilitates membrane permeability and intracellular targeting, particularly for organelles like the Golgi apparatus .

Comparison with Similar Compounds

Structurally Similar BODIPY Dyes

BODIPY 576/589

• Excitation/Emission : 576 nm / 589 nm (orange-red range).
• Applications : Used for lipid tracking and protein labeling.
• Advantages : Sharper emission peaks compared to traditional fluorescein derivatives.
• Limitations : Shorter wavelength range increases overlap with autofluorescence in biological tissues compared to EverFluor 644/668 .

EverFluor 581/591 C11

• Excitation/Emission : 581 nm / 591 nm.
• Applications : Lipid peroxidation sensing due to its solvatochromic shift properties.
• Key Difference : Operates in a shorter wavelength range than this compound, limiting its utility in deep-tissue imaging .

Functionally Similar Fluorophores

Alexa Fluor 647

• Excitation/Emission : 650 nm / 665 nm.
• Applications : Antibody conjugation, super-resolution microscopy.
• Advantages : Higher molar extinction coefficient (~270,000 M⁻¹cm⁻¹) for brighter signals.
• Limitations : Requires conjugation to targeting molecules (e.g., antibodies), unlike EverFluor dyes, which can passively localize to organelles .

Cy5

• Excitation/Emission : 649 nm / 670 nm.
• Applications : Nucleic acid labeling and in vivo imaging.
• Advantages : Widely available and cost-effective.
• Limitations : Susceptible to photobleaching and environmental quenching compared to this compound .

Q & A

Q. How should researchers document this compound’s batch-to-batch variability in publications?

• Methodological Approach : Include lot numbers, purity certificates, and QC data (e.g., HPLC traces) in supplementary materials. Disclose any observed variability in fluorescence intensity or labeling efficiency across batches .

Q. What ethical considerations apply when using this compound in longitudinal animal studies?

• Methodological Approach : Adhere to institutional guidelines for minimizing phototoxicity (e.g., limiting laser exposure duration). Report anesthesia protocols and humane endpoints in compliance with ARRIVE 2.0 standards .

Cross-Disciplinary Applications

Q. How can this compound be adapted for correlative light-electron microscopy (CLEM) workflows?

• Methodological Approach : Optimize fixation protocols to retain fluorescence post-embedding (e.g., Lowicryl HM20 resin). Use fiducial markers for spatial alignment and validate with TEM-compatible counterstains .

Q. What validation steps ensure this compound’s compatibility with microfluidic devices for single-molecule tracking?

• Methodological Approach : Test dye adsorption to PDMS surfaces using fluorescence recovery after photobleaching (FRAP). Calibrate flow rates to avoid shear-induced denaturation and validate tracking accuracy via simulated datasets .